Cas no 1179361-43-3 (6-Chloro-4-methylpicolinimidamide hydrochloride)

• Product Name: 6-Chloro-4-methylpicolinimidamide hydrochloride
• CAS No: 1179361-43-3
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• CID: 1030855
• PubChem ID: 53484967
• Update Time: 2025-05-25

6-Chloro-4-methylpicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylpicolinimidamide hydrochloride
• 6-chloro-4-methylpyridine-2-carboximidamide,hydrochloride
• 6-Chloro-4-methylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• 6-Chloro-4-methylpicolinimidamidehydrochloride
• AKOS015846167
• 1179361-43-3
• DB-359462
• 6-CHLORO-4-METHYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• DTXSID30704302

• Inchi： 1S/C7H8ClN3.ClH/c1-4-2-5(7(9)10)11-6(8)3-4;/h2-3H,1H3,(H3,9,10);1H
• InChI Key： CSFKTSZNEBZLOF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C(=N)N)=N1.Cl

Computed Properties

• Exact Mass: 205.0173527g/mol
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chloro-4-methylpicolinimidamide hydrochloride

6-Chloro-4-methylpicolinimidamide hydrochloride: A Comprehensive Overview

6-Chloro-4-methylpicolinimidamide hydrochloride, identified by the CAS number 1179361-43-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of imidamides, has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a picolinic acid derivative with a chlorine substituent at the 6-position and a methyl group at the 4-position, along with an imidamide functional group. These structural features contribute to its distinctive chemical properties and biological activity.

The synthesis of 6-Chloro-4-methylpicolinimidamide hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. The process typically begins with the preparation of the corresponding picolinic acid derivative, followed by the introduction of the imidamide group through reaction with ammonia or an amine source. The hydrochloride salt is formed by protonation of the imidamide nitrogen, resulting in a water-soluble compound suitable for various applications.

Recent studies have highlighted the potential of 6-Chloro-4-methylpicolinimidamide hydrochloride as a promising candidate in drug discovery. Its ability to modulate specific biological pathways has been explored in preclinical models, demonstrating potential anti-inflammatory and antioxidant properties. Additionally, research into its pharmacokinetic profile has shown favorable absorption and bioavailability characteristics, making it a viable option for further development as a therapeutic agent.

In terms of chemical stability, 6-Chloro-4-methylpicolinimidamide hydrochloride exhibits moderate stability under standard storage conditions. However, exposure to high temperatures or prolonged periods can lead to decomposition, particularly in the presence of light or oxygen. To ensure optimal stability, it is recommended to store the compound in a cool, dry place away from direct sunlight.

The structural versatility of 6-Chloro-4-methylpicolinimidamide hydrochloride also lends itself to applications in materials science. Its ability to form coordination complexes with metal ions has been investigated for potential use in catalysis and sensor technologies. Recent advancements in this area have demonstrated its effectiveness as a ligand in metalloenzyme mimics, offering new avenues for green chemistry applications.

In conclusion, 6-Chloro-4-methylpicolinimidamide hydrochloride, CAS No. 1179361-43-3, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with emerging research findings, position it as a valuable tool in both academic and industrial settings. Continued exploration into its biological and chemical attributes is expected to unlock further potential uses and contribute to advancements in related fields.